2-{[1-(3,5-Dichlorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid

• IUPAC Name: 2-[1-(3,5-dichlorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylpyridine-3-carboxylic acid
• InChI: InChI=1S/C16H10Cl2N2O4S/c17-8-4-9(18)6-10(5-8)20-13(21)7-12(15(20)22)25-14-11(16(23)24)2-1-3-19-14/h1-6,12H,7H2,(H,23,24)
• InChI Key: RSFBXZYWCAYWBX-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC(=CC(=C2)Cl)Cl)SC3=C(C=CC=N3)C(=O)O
• Molecular Formula: C16H10Cl2N2O4S
• Molecular Weight: 397.2 g/mol

Description

This compound is a pyrrolidine-2,5-dione derivative featuring a 3,5-dichlorophenyl group at position 1, a sulfanyl (thioether) linkage at position 3, and a pyridine-3-carboxylic acid substituent. Its molecular formula is C₁₆H₁₀Cl₂N₂O₃S, with a molecular weight of 393.23 g/mol (estimated).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(3,5-Dichlorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 3,5-dichlorobenzoyl chloride with pyrrolidine-2,5-dione to form an intermediate, which is then reacted with 2-mercaptopyridine-3-carboxylic acid under specific conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This can include the use of advanced techniques such as continuous flow chemistry and the employment of catalysts to improve reaction efficiency .

Chemical Reactions Analysis

Types of Reactions

2-{[1-(3,5-Dichlorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the pyridine ring and the dichlorophenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce corresponding alcohols or amines .

Scientific Research Applications

2-{[1-(3,5-Dichlorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and inflammatory conditions.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-{[1-(3,5-Dichlorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}pyridine-3-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to alterations in biochemical pathways and cellular processes .

Comparison with Similar Compounds

Structural Analogs with Pyrrolidine-2,5-dione Core

Compound Name	Molecular Formula	Key Structural Differences	Biological Activity/Properties
1-(3,5-Dichlorophenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS 91064-26-5)	C₁₁H₉Cl₂NO₃	Lacks sulfanyl and pyridine groups; simpler pyrrolidinone structure.	Suggested antimicrobial/anticancer potential via structural analogy .
2-{[1-(2-Chlorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}benzoic acid	C₁₈H₁₃ClN₂O₃S	2-Chlorophenyl (vs. 3,5-dichlorophenyl); benzoic acid (vs. pyridine-3-carboxylic acid).	Hypothesized anticonvulsant activity due to sulfanyl linkage and aromatic substituents .
2-({2,5-Dioxo-1-[3-(trifluoromethyl)phenyl]pyrrolidin-3-yl}sulfanyl)pyridine-3-carboxylic acid	C₁₇H₁₁F₃N₂O₄S	Trifluoromethylphenyl (vs. dichlorophenyl); same pyridine-carboxylic acid.	Enhanced metabolic stability due to CF₃ group; explored in kinase inhibition .

Key Insight: The 3,5-dichlorophenyl group in the target compound likely improves binding affinity compared to monosubstituted analogs (e.g., 2-chlorophenyl), as observed in related dichlorophenyl-pyrrolidinones . The pyridine-3-carboxylic acid may offer better solubility than benzoic acid derivatives .

Analogs with Sulfanyl Linkages

Compound Name	Molecular Formula	Key Structural Differences	Reactivity/Applications
N-(4-Bromophenyl)-2-{[1-(3-chlorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}acetamide	C₁₉H₁₅BrClN₂O₃S	Acetamide (vs. carboxylic acid); bromophenyl substituent.	Demonstrated nucleophilic substitution potential; antimicrobial activity inferred .
1-(3,4-Dichlorobenzoyl)pyrrolidine-2-carboxylic acid	C₁₂H₁₁Cl₂NO₃	Benzoyl group (vs. sulfanyl linkage); 3,4-dichloro substitution.	Carboxylic acid enhances metal-binding capacity; explored in enzyme inhibition .

Key Insight : The sulfanyl group in the target compound enables unique reactivity (e.g., disulfide bond formation) compared to amide or benzoyl-linked analogs .

Stereochemical and Positional Isomers

Compound Name	Molecular Formula	Stereochemistry/Substituent Position	Unique Features
(3R,4S)-4-(2,5-Dichlorophenyl)pyrrolidine-3-carboxylic acid	C₁₁H₁₀Cl₂NO₂	Stereospecific (3R,4S) configuration; 2,5-dichloro substitution.	Enhanced selectivity in enzyme inhibition due to stereochemistry .
1-(3,4-Dimethylphenyl)-5-oxopyrrolidine-3-carboxylic acid	C₁₃H₁₅NO₃	Methyl groups (vs. chlorine); altered electronic effects.	Reduced halogen bonding but improved π-π stacking .

Key Insight : The absence of stereochemical data for the target compound limits direct comparison, but positional isomerism (e.g., 3,5-dichloro vs. 2,5-dichloro) significantly impacts target specificity .